Cas no 1805137-97-6 (3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid)

• Product Name: 3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid
• CAS No: 1805137-97-6
• MF: C₁₂H₁₁F₂NO₂
• MW: 239.21805024147
• CID: 5011120
• Update Time: 2025-06-08

3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid

• Inchi： 1S/C12H11F2NO2/c1-2-10-7(5-11(16)17)3-8(12(13)14)4-9(10)6-15/h3-4,12H,2,5H2,1H3,(H,16,17)
• InChI Key： POVYMMZLHDTTME-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(CC)=C(CC(=O)O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid

3-Cyano-5-difluoromethyl-2-ethylphenylacetic Acid (CAS No. 1805137-97-6): An Overview of Its Properties and Applications

3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid (CAS No. 1805137-97-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound, characterized by its cyano, difluoromethyl, and ethylphenylacetic acid moieties, exhibits a diverse range of properties that make it a promising candidate for various applications, including drug development and chemical synthesis.

The molecular structure of 3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid is composed of a benzene ring substituted with a cyano group at the 3-position, a difluoromethyl group at the 5-position, and an ethyl group at the 2-position. The carboxylic acid moiety is attached to the benzene ring via an ethylene bridge. This intricate arrangement of functional groups imparts the compound with distinct chemical and physical properties, such as high stability, solubility, and reactivity.

In recent studies, 3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid has shown promising pharmacological activities. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. The compound's ability to selectively target these enzymes makes it a valuable lead for the development of novel therapeutic agents.

The synthesis of 3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the sequential addition of functional groups to a benzene ring precursor, followed by esterification and hydrolysis steps to yield the final product. These synthetic routes are characterized by high yields and purity, making them suitable for large-scale production.

Beyond its potential as a drug candidate, 3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid has also found applications in chemical synthesis and materials science. Its unique combination of functional groups allows it to serve as a versatile building block for the synthesis of more complex molecules. Additionally, its thermal stability and solubility properties make it suitable for use in various chemical reactions and processes.

In the context of environmental science, the biodegradability and eco-toxicological profile of 3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid have been evaluated. Studies have shown that the compound exhibits low toxicity to aquatic organisms and is readily biodegradable under environmental conditions. This makes it an environmentally friendly option for industrial applications.

The future prospects for 3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for specific applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leading to the development of new drugs and materials based on this versatile compound.

In conclusion, 3-Cyano-5-difluoromethyl-2-ethylphenylacetic acid (CAS No. 1805137-97-6) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structural features, combined with its promising biological activities and favorable environmental profile, position it as a valuable asset for future research and development efforts.